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Compound of Interest

Compound Name: 4-Ethynylbenzoic acid

Cat. No.: B081645

An In-depth Technical Guide to 4-Ethynylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Ethynylbenzoic acid, a versatile building
block in organic synthesis with significant applications in pharmaceutical development and
materials science.

Core Properties and CAS Number

4-Ethynylbenzoic acid, also known as 4-carboxyphenylacetylene, is a bifunctional organic
compound containing both a carboxylic acid and a terminal alkyne group. Its unique structure
allows for a wide range of chemical modifications, making it a valuable intermediate in the
synthesis of complex molecules.

Chemical Structure:
Caption: Chemical structure of 4-Ethynylbenzoic acid.

The Chemical Abstracts Service (CAS) registry number for 4-Ethynylbenzoic acid is 10602-
00-3[1][2][3][4]-

Physicochemical and Spectroscopic Data
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A summary of the key quantitative properties of 4-Ethynylbenzoic acid is presented in the

table below.

Property Value Reference

CAS Number 10602-00-3 [112][3114]

Molecular Formula CoHeO2 [11[2][3]

Molecular Weight 146.14 g/mol [1112][3]
White to light yellow or orange

Appearance [1][2][5]
powder/crystals

Melting Point ~200 °C (decomposes) [1][5]

) =>90% to >98% (depending on

Purity ] [11[2][5]
supplier)

Solubility Sparingly soluble in water.

Storage Temperature

2-8°C

[1](2]

Spectroscopic data, including 13C NMR, GC-MS, and FTIR spectra, are available in public

databases such as PubChem[4].

Experimental Protocols

Synthesis of 4-Ethynylbenzoic Acid

A common method for the synthesis of 4-Ethynylbenzoic acid involves the deprotection of a

silyl-protected precursor. The following protocol is adapted from literature procedures.

Reaction Scheme:

Caption: Workflow for the synthesis of 4-Ethynylbenzoic acid.

Detailed Methodology:

e Reaction Setup: In a round-bottom flask, dissolve methyl 4-[(trimethylsilyl)ethynyl]benzoate

in a methanol solution containing potassium hydroxide.
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» Reaction: Heat the mixture at reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Acidify the
solution to a pH of 2-3 using hydrochloric acid (HCI).

o Extraction: Extract the agueous solution with ethyl acetate.

e Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate
(NazS0ea.), filter, and concentrate the solvent under reduced pressure to yield the crude
product.

Purification

The crude 4-Ethynylbenzoic acid can be purified by recrystallization.

Purification Workflow:

Isolation & Drying

e an |-l vsamrion | v | oy

Click to download full resolution via product page
Caption: General workflow for the purification of 4-Ethynylbenzoic acid by recrystallization.
Detailed Methodology:

o Solvent Selection: Choose a suitable solvent system in which the compound is soluble at
high temperatures but sparingly soluble at low temperatures (e.g., ethanol/water or ethyl
acetate/hexanes).
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¢ Dissolution: Dissolve the crude solid in a minimum amount of the hot solvent.

» Decolorization (Optional): If the solution is colored, activated charcoal can be added, and the

solution can be heated briefly before hot filtration.

o Crystallization: Allow the hot solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

« |solation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent,

and dry under vacuum.

Role in Synthesis and Potential Applications

4-Ethynylbenzoic acid's primary significance lies in its utility as a versatile building block for

the synthesis of more complex molecules. Its bifunctional nature allows for orthogonal chemical

modifications. The carboxylic acid group can undergo esterification, amidation, and other

related reactions, while the terminal alkyne is amenable to a variety of transformations, most

notably the Sonogashira coupling and click chemistry reactions.

Logical Relationship of Applications:

4-Ethynylbenzoic Acid

4-Ethynylbenzoic Acid

Key Reaitions

Sonogashira Coupling

Esterification/Amidation Click Chemistry

/

Advanced Polymers & Materials Science

Pharmaceuticals & Drug Discovery Fluorescent Probes & Biosensors
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Caption: The role of 4-Ethynylbenzoic acid as a precursor in various applications.

Role in Drug Development

While there is no direct evidence of 4-Ethynylbenzoic acid itself being a modulator of specific
signaling pathways, it is a crucial component in the synthesis of various pharmaceutically active
compounds. Its rigid structure and ability to form carbon-carbon bonds make it a valuable
scaffold in drug design. For instance, it can be incorporated into larger molecules that may act
as enzyme inhibitors or receptor ligands. The biological activity of these resulting molecules is
determined by their overall structure and not solely by the 4-ethynylbenzoyl moiety.

It is worth noting that a structurally related compound, 4-hydroxy-benzoic acid, has been shown
to exhibit estrogen-like effects by activating the ERK, PI3K/AKT, and ERa signaling pathways.
This suggests that derivatives of benzoic acid can indeed interact with biological signaling
cascades.

Materials Science

In materials science, 4-Ethynylbenzoic acid is used in the synthesis of functional polymers
and nanomaterials. The ethynyl group can be polymerized or used for surface functionalization,
while the carboxylic acid group can be used to anchor the molecule to surfaces or other
molecules. These materials have potential applications in electronics, sensing, and drug
delivery.

Safety Information

4-Ethynylbenzoic acid is classified as harmful if swallowed and causes serious eye irritation.
Standard laboratory safety precautions, including the use of personal protective equipment
such as gloves and safety glasses, should be followed when handling this compound. For
detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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